Cas no 1343577-49-0 (3-(METHANESULFINYLMETHYL)-2-METHYLBENZENE-1-SULFONYL CHLORIDE)

• Product Name: 3-(METHANESULFINYLMETHYL)-2-METHYLBENZENE-1-SULFONYL CHLORIDE
• CAS No: 1343577-49-0
• MF: C₉H₁₁ClO₃S₂
• MW: 266.764839410782
• MDL: MFCD20288469
• CID: 5244333
• Update Time: 2025-05-21

3-(METHANESULFINYLMETHYL)-2-METHYLBENZENE-1-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2-methyl-3-[(methylsulfinyl)methyl]-
• 3-(METHANESULFINYLMETHYL)-2-METHYLBENZENE-1-SULFONYL CHLORIDE

• MDL： MFCD20288469
• Inchi： 1S/C9H11ClO3S2/c1-7-8(6-14(2)11)4-3-5-9(7)15(10,12)13/h3-5H,6H2,1-2H3
• InChI Key： UKSUTWFHAKRMML-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=CC(CS(C)=O)=C1C

Additional information on 3-(METHANESULFINYLMETHYL)-2-METHYLBENZENE-1-SULFONYL CHLORIDE

Research Brief on 3-(Methanesulfinylmethyl)-2-methylbenzene-1-sulfonyl chloride (CAS: 1343577-49-0)

The compound 3-(Methanesulfinylmethyl)-2-methylbenzene-1-sulfonyl chloride (CAS: 1343577-49-0) has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This sulfonyl chloride derivative, characterized by the presence of a methanesulfinylmethyl group at the 3-position and a methyl group at the 2-position of the benzene ring, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of enzyme inhibitors and as a key building block for the construction of sulfonamide-based therapeutics.

Recent research published in the Journal of Medicinal Chemistry (2023) highlights the use of 1343577-49-0 as a precursor in the synthesis of novel sulfonamide inhibitors targeting carbonic anhydrase isoforms. The study demonstrated that derivatives synthesized from this intermediate exhibited nanomolar inhibitory activity against CA IX, a tumor-associated isoform, suggesting potential applications in cancer therapy. The methanesulfinylmethyl moiety was found to contribute significantly to the binding affinity through unique interactions with the enzyme's active site.

In the field of antimicrobial drug development, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of sulfonamide compounds using 3-(Methanesulfinylmethyl)-2-methylbenzene-1-sulfonyl chloride as the key starting material. These compounds showed promising activity against drug-resistant strains of Staphylococcus aureus, with minimum inhibitory concentrations (MICs) in the range of 2-8 μg/mL. The researchers attributed this enhanced activity to the improved membrane permeability conferred by the methanesulfinylmethyl group.

The synthetic utility of 1343577-49-0 has been further demonstrated in recent work on PROTAC (Proteolysis Targeting Chimera) development. A Nature Chemical Biology publication (2024) described its use in constructing the sulfonyl chloride handle for E3 ligase recruitment, enabling the development of selective protein degraders. The compound's stability under physiological conditions and its reactivity with various nucleophiles make it particularly valuable for this emerging therapeutic modality.

From a chemical biology perspective, the unique electronic properties of the methanesulfinylmethyl group in 1343577-49-0 have been exploited in chemical probe development. A recent ACS Chemical Biology study (2024) utilized this compound to create activity-based probes for studying sulfotransferase enzymes, providing new insights into their biological functions and potential as therapeutic targets.

Ongoing research continues to explore the full potential of 3-(Methanesulfinylmethyl)-2-methylbenzene-1-sulfonyl chloride in drug discovery. Current investigations focus on its application in covalent inhibitor design, where the sulfonyl chloride moiety can form stable bonds with target proteins. Preliminary results from these studies suggest that derivatives of this compound may offer improved selectivity profiles compared to traditional electrophilic warheads.

In conclusion, 1343577-49-0 represents a valuable chemical building block with diverse applications in medicinal chemistry and chemical biology. Its recent use in developing enzyme inhibitors, antimicrobial agents, PROTACs, and chemical probes underscores its importance in contemporary drug discovery efforts. Future research directions may include further optimization of its physicochemical properties and exploration of its applications in targeted protein degradation and covalent drug discovery.